1-[(5R,6S,6aR)-6-[3-(dimethylamino)propoxy]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol

• Molecular Formula: C14H27NO6
• Molecular Weight: 305.37 g/mol
• IUPAC Name: 1-[(5R,6S,6aR)-6-[3-(dimethylamino)propoxy]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• InChI: InChI=1S/C14H27NO6/c1-14(2)20-12-11(18-7-5-6-15(3)4)10(9(17)8-16)19-13(12)21-14/h9-13,16-17H,5-8H2,1-4H3/t9?,10-,11+,12-,13?/m1/s1
• InChI Key: YXBQLONCIPUQKO-VFIJVLHUSA-N
• Isomeric SMILES: CC1(O[C@@H]2[C@H]([C@H](OC2O1)C(CO)O)OCCCN(C)C)C
• SMILES: CC1(OC2C(C(OC2O1)C(CO)O)OCCCN(C)C)C
• synonyms: 1,2-O-isopropylidene-3-O-3'-(N',N'-dimethylamino-N-propyl)-D-glucofuranose; amiprilose; amiprilose hydrochloride; amprilose; SM 1213; SM-1213; Therafectin

Description

1-[(5R,6S,6aR)-6-[3-(dimethylamino)propoxy]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol is a ketal.

Scientific Research Applications

Corrosion Inhibition

The compound has been studied for its potential as a corrosion inhibitor. For instance, in one study, the adsorption behavior of similar epoxy glucose derivatives was investigated computationally as inhibitors for mild steel corrosion in acidic environments. Quantum chemical descriptors indicated that these compounds are chemically reactive with local and global reactivity concentrated in their heads, showing promise in corrosion inhibition (Koulou et al., 2020).

Synthesis of C-Nucleosides

Another application lies in the synthesis of C-nucleosides, which are analogs of natural nucleosides. A study detailed the synthesis of optical active derivatives of trioses and pentoses, which are significant in the development of acyclic C-nucleosides (Belkadi & Othman, 2006).

Synthetic Chemistry

This compound and its derivatives are also important in various synthetic chemistry applications. For example, a study reported the synthesis of substituted ethanols and propionic acid ethyl esters from reactions involving similar compounds, demonstrating the versatility in synthetic organic chemistry (Amiri-Attou et al., 2005).

Asymmetric Synthesis

It plays a role in the asymmetric synthesis of complex molecules. In a study, a related compound was used to produce a single spiroketal with high stereo- and enantioselectivity, illustrating its utility in producing complex organic structures (Meilert et al., 2004).

Proton Sponge Applications

The compound has applications as a proton sponge, a molecule that can absorb and release protons. One study explored the characteristics of similar compounds that function as proton sponges, demonstrating their potential in various chemical applications (Pozharskii et al., 2010).

Reaction Studies

The compound and its derivatives are subjects of reaction studies. For example, a study on the transformations of methyl derivatives under base treatment showed different products depending on the base used, contributing to the understanding of reaction mechanisms in organic chemistry (Ivanova et al., 2006).